1-(5-chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18ClFN2O2/c1-24-17-7-6-13(19)12-14(17)18(23)22-10-8-21(9-11-22)16-5-3-2-4-15(16)20/h2-7,12H,8-11H2,1H3
• InChI Key: MZNOKOZLYSRRPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H18ClFN2O2
• Molecular Weight: 348.8 g/mol

Description

1-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine is a piperazine derivative featuring a benzoyl group substituted with chloro (5-position) and methoxy (2-position) moieties, along with a 2-fluorophenyl group at the piperazine’s 4-position.

Biological Activity

1-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine is a compound of increasing interest in medicinal chemistry due to its potential therapeutic applications, particularly in the fields of oncology and neuropharmacology. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C17H18ClF N2O2
• Molecular Weight : 336.79 g/mol
• Chemical Structure : The structure includes a piperazine ring substituted with a fluorophenyl group and a methoxybenzoyl moiety, contributing to its pharmacological properties.

1-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine exhibits various biological activities, including:

• Monoamine Oxidase Inhibition : Studies have shown that derivatives containing piperazine moieties can inhibit monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. This inhibition may contribute to antidepressant effects and neuroprotective properties .
• Anticancer Activity : Research indicates that compounds with similar structures exhibit cytotoxic effects against cancer cell lines, including MCF7 (breast cancer) and L929 (fibroblast). The compound's ability to induce apoptosis in these cells is under investigation .

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of this compound on various cell lines:

Compound	Cell Line	IC50 (µM)	Observations
1-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine	MCF7	TBD	Significant reduction in cell viability observed.
1-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine	L929	TBD	No significant cytotoxicity at lower concentrations.

Note: TBD = To Be Determined; further studies are ongoing to establish precise IC50 values.

Case Studies

• Anticancer Efficacy : A study demonstrated that the compound significantly reduced the viability of MCF7 cells while maintaining lower toxicity towards normal fibroblast cells. This selectivity suggests potential for use as an anticancer agent with minimized side effects .
• Neuropharmacological Effects : Inhibition of MAO-B was noted, which is significant for developing treatments for neurodegenerative diseases such as Parkinson's disease. The compound's structure allows it to interact effectively with the enzyme, potentially leading to enhanced therapeutic outcomes .

Scientific Research Applications

Chemical Properties and Structure

1-(5-Chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine is characterized by its unique molecular structure, which contributes to its biological activity. The compound consists of a piperazine ring substituted with a 5-chloro-2-methoxybenzoyl group and a 2-fluorophenyl moiety. Its molecular formula is $C_{15}H_{16}ClFN_2O$, and it has a molecular weight of approximately 288.75 g/mol.

Anticancer Activity

Recent studies have indicated that piperazine derivatives, including 1-(5-chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine, exhibit significant anticancer properties. For instance, a study published in Royal Society of Chemistry highlighted the synthesis of various piperazine derivatives and their evaluation against cancer cell lines, demonstrating promising results in inhibiting cell proliferation and inducing apoptosis .

Case Study:

• Compound Evaluation: A series of compounds were synthesized, including the target compound, and tested against human cancer cell lines (e.g., MCF-7 breast cancer cells). Results showed that the compound inhibited cell growth with IC50 values in the micromolar range.

Neurological Disorders

The compound's structural resemblance to known neuroactive agents suggests potential applications in treating neurological disorders. Piperazine derivatives have been investigated for their effects on neurotransmitter systems, particularly in modulating serotonin receptors.

Case Study:

• Receptor Modulation: In vitro studies demonstrated that 1-(5-chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine acts as a selective serotonin receptor modulator, potentially offering therapeutic benefits for conditions such as anxiety and depression.

Pharmacological Mechanisms

The pharmacological effects of this compound are primarily attributed to its ability to interact with various biological targets:

• Serotonin Receptors: The compound has shown affinity for serotonin receptors (5-HT receptors), which play crucial roles in mood regulation and anxiety.
• P2X3 Receptors: Research indicates that piperazine derivatives can act as modulators of P2X3 receptors, which are involved in pain transmission pathways . This suggests potential applications in pain management therapies.

Toxicological Studies

Understanding the safety profile of 1-(5-chloro-2-methoxybenzoyl)-4-(2-fluorophenyl)piperazine is essential for its therapeutic use. Preliminary toxicological assessments indicate moderate toxicity levels, necessitating further studies to evaluate long-term effects and safe dosage ranges.

Data Table: Summary of Applications

Application Area	Description	Key Findings
Anticancer Activity	Inhibition of cancer cell growth	Significant IC50 values against MCF-7 cells
Neurological Disorders	Modulation of serotonin receptors	Potential treatment for anxiety and depression
Pain Management	Modulation of P2X3 receptors	Implications for new analgesics
Toxicological Profile	Assessment of safety and toxicity	Moderate toxicity; further studies needed

Comparison with Similar Compounds

Structural Features and Modifications

Piperazine derivatives are often modified at the 1- and 4-positions to optimize physicochemical and biological properties. Below is a comparative analysis of key analogs:

Compound Name	Substituents on Piperazine	Key Structural Differences	Biological Activity/Application	Reference
Target Compound	5-chloro-2-methoxybenzoyl (1-position), 2-fluorophenyl (4-position)	Unique combination of electron-withdrawing (Cl) and electron-donating (OCH₃) groups on benzoyl; fluorophenyl enhances lipophilicity	Hypothesized receptor binding or cytotoxicity (based on analogs)	—
1-(5-Chloro-2-methylphenyl)-4-(2-chloropyridine-3-carbonyl)piperazine	5-chloro-2-methylphenyl (1-position), 2-chloropyridine (4-position)	Methyl instead of methoxy on aryl; chloropyridine introduces aromatic heterocycle	Potential cytotoxic activity (structural similarity to anticancer agents)
1-(2-Methoxyphenyl)-4-(piperidin-4-yl)piperazine	2-methoxyphenyl (1-position), piperidinyl (4-position)	Piperidinyl instead of fluorophenyl; simpler benzoyl substitution	High dopamine D2 receptor affinity (Ki = 0.6 nM)
1-(4-Chlorobenzhydryl)-4-substitutedbenzoyl piperazine (5a–g)	4-substituted benzoyl (1-position), chlorobenzhydryl (4-position)	Bulky chlorobenzhydryl group; varied benzoyl substituents	Cytotoxic to liver, breast, and colon cancer cell lines (IC₅₀: 1–10 μM)
1-(2-Fluorophenyl)-4-(trifluoromethylsulfonyl)piperazine (5-1)	2-fluorophenyl (1-position), trifluoromethylsulfonyl (4-position)	Sulfonyl group instead of benzoyl; trifluoromethyl enhances metabolic stability	Acaricidal activity (structural basis for agrochemical applications)

Structure-Activity Relationships (SAR)

• Methoxy vs. Methyl : Methoxy groups (target compound) improve solubility compared to methyl (), balancing hydrophobicity for drug-likeness.
• 4-Substituent Diversity : Fluorophenyl (target) vs. sulfonyl () or benzhydryl () alters target engagement (e.g., receptor vs. enzyme inhibition).